Cas no 2171221-81-9 (2-(2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid
• CAS No: 2171221-81-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6290270
• PubChem ID: 165814746
• Update Time: 2025-08-05

2-(2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid
• 2-[(2S)-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]pyrrolidin-2-yl]acetic acid
• EN300-1474039
• 2171221-81-9

• Inchi： 1S/C27H30N2O5/c30-24(31)16-18-8-7-15-29(18)25(32)27(13-5-6-14-27)28-26(33)34-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,18,23H,5-8,13-17H2,(H,28,33)(H,30,31)/t18-/m0/s1
• InChI Key： WDXAAWXJJCEFMT-SFHVURJKSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid

Compound CAS No 2171221-81-9: A Comprehensive Overview

The compound with CAS No 2171221-81-9, known as 2-(2S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in peptide synthesis and drug delivery systems, making it a subject of interest in both academic and industrial research.

The molecular structure of this compound is characterized by a cyclopentane ring fused with a pyrrolidine moiety, which contributes to its stability and bioavailability. The presence of the fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide chemistry, underscores its utility in peptide synthesis. This group plays a crucial role in controlling the reactivity of the molecule during synthesis, ensuring precise assembly of complex peptide sequences.

Recent advancements in peptide synthesis have emphasized the importance of using efficient protecting groups like Fmoc to achieve high yields and purity. The Fmoc group's ability to be selectively removed under mild basic conditions has made it indispensable in solid-phase peptide synthesis (SPPS). This compound's integration of the Fmoc group with a cyclopentane-pyrrolidine system represents a novel approach to designing versatile building blocks for peptide libraries.

In addition to its role in peptide synthesis, this compound has shown potential in drug delivery systems. Its structural flexibility allows for the incorporation of various functional groups, enabling the design of targeted drug delivery vehicles. Researchers have explored its use as a carrier for hydrophobic drugs, leveraging its amphiphilic properties to enhance drug solubility and bioavailability.

Recent studies have also investigated the pharmacokinetic properties of this compound. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for therapeutic applications. Its ability to cross biological membranes efficiently could be advantageous in delivering drugs to hard-to-reach tissues.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the cyclopentane-pyrrolidine ring system, the introduction of the Fmoc group, and the final coupling reactions to achieve the desired stereochemistry. The stereochemical integrity at the (2S) configuration is critical for maintaining the compound's biological activity.

Efforts are currently underway to optimize the synthesis process to improve scalability and reduce production costs. Green chemistry approaches are being explored to minimize environmental impact, aligning with global sustainability goals. These advancements are expected to facilitate broader application of this compound in both research and commercial settings.

In conclusion, CAS No 2171221-81-9, or 2-(2S)-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid, represents a significant advancement in organic chemistry with diverse applications in peptide synthesis and drug delivery. Its unique structure, combined with favorable pharmacokinetic properties, positions it as a valuable tool in modern pharmaceutical research.